Cas no 1233179-29-7 (Pyrrolo[2,1-f][1,2,4]triazin-4(1H)-one, 6-bromo-2,3-dihydro-2-thioxo-)

Technical Introduction: Pyrrolo[2,1-f][1,2,4]triazin-4(1H)-one, 6-bromo-2,3-dihydro-2-thioxo- is a heterocyclic compound featuring a fused pyrrolo-triazinone core with a bromo substituent at the 6-position and a thioxo group at the 2-position. This structure imparts reactivity suitable for further functionalization, making it valuable in medicinal chemistry and materials science. The bromo group enables cross-coupling reactions, while the thioxo moiety offers potential for derivatization or coordination chemistry. Its rigid scaffold may contribute to binding affinity in bioactive molecules. The compound is typically handled under inert conditions due to its sensitivity. Its purity and stability are critical for reproducible synthetic applications.

Pyrrolo[2,1-f][1,2,4]triazin-4(1H)-one, 6-bromo-2,3-dihydro-2-thioxo- structure

1233179-29-7 structure

Product Name:Pyrrolo[2,1-f][1,2,4]triazin-4(1H)-one, 6-bromo-2,3-dihydro-2-thioxo-

CAS No:1233179-29-7

MF:C₆H₄BrN₃OS

MW:246.084458351135

CID:2854437

PubChem ID:57416129

Update Time:2025-10-07

Pyrrolo[2,1-f][1,2,4]triazin-4(1H)-one, 6-bromo-2,3-dihydro-2-thioxo- Chemical and Physical Properties

Names and Identifiers

- Pyrrolo[2,1-f][1,2,4]triazin-4(1H)-one, 6-bromo-2,3-dihydro-2-thioxo-
- Inchi： 1S/C6H4BrN3OS/c7-3-1-4-5(11)8-6(12)9-10(4)2-3/h1-2H,(H2,8,9,11,12)
- InChI Key： CYYROEUHMXIRCX-UHFFFAOYSA-N
- SMILES： N12C=C(Br)C=C1C(=O)NC(=S)N2

Computed Properties

Exact Mass: 244.92585g/mol
Monoisotopic Mass: 244.92585g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 247
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 78.2Å²

Pyrrolo[2,1-f][1,2,4]triazin-4(1H)-one, 6-bromo-2,3-dihydro-2-thioxo- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00794615-1g	6-Bromo-2-thioxo-2,3-dihydropyrrolo[2,1-f][1,2,4]triazin-4(1H)-one	1233179-29-7	97%	1g	￥2947.0	2023-04-04
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1554083-1g	6-Bromo-2-thioxo-2,3-dihydropyrrolo[2,1-f][1,2,4]triazin-4(1H)-one	1233179-29-7	98%	1g	￥4008.00	2024-08-09